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Compound of Interest

Compound Name: D-Idose-18O2

Cat. No.: B15142495 Get Quote

An in-depth exploration of the metabolic pathways, enzymatic kinetics, and analytical

methodologies for D-Allulose, D-Tagatose, and L-Sorbose.

This technical guide provides a comprehensive review of the current literature on the

metabolism of key rare sugars: D-allulose, D-tagatose, and L-sorbose. Designed for

researchers, scientists, and drug development professionals, this document synthesizes

quantitative data, details experimental protocols, and visualizes complex metabolic pathways to

facilitate a deeper understanding of these promising molecules. The unique metabolic fates of

these sugars, which differ significantly from common sugars like glucose and fructose, underpin

their potential health benefits, including roles in glycemic control and weight management.

D-Allulose (Psicose): The Minimally Metabolized
Sugar
D-Allulose, a C-3 epimer of D-fructose, is a rare sugar that is largely un-metabolized in the

human body. Following ingestion, it is absorbed in the small intestine but is not utilized for

energy and is primarily excreted unchanged in the urine. This minimal metabolism is the basis

for its near-zero caloric value.

Quantitative Data on D-Allulose Metabolism
Due to its limited metabolism, there is a scarcity of quantitative data regarding enzymatic

kinetics for D-allulose in humans. The key interaction is its transport across the intestinal

epithelium.
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Parameter Value Species/Enzyme Reference

Intestinal Transport Mediated by GLUT5 Human [1]

Metabolism Minimally metabolized Human [1]

Excretion Primarily via urine Human [1]

D-Tagatose: A Partially Metabolized Fructose
Analogue
D-Tagatose, a C-4 epimer of D-fructose, undergoes partial metabolism in a pathway that

mirrors that of fructose. Only about 20% of ingested D-tagatose is absorbed in the small

intestine and metabolized in the liver. The remaining unabsorbed portion is fermented by gut

microbiota.

Mammalian Metabolism of D-Tagatose
The metabolism of D-tagatose in the liver is initiated by fructokinase (ketohexokinase), which

phosphorylates it to tagatose-1-phosphate. Subsequently, aldolase B cleaves tagatose-1-

phosphate into dihydroxyacetone phosphate (DHAP) and D-glyceraldehyde. These

intermediates can then enter the glycolysis or gluconeogenesis pathways.

Enzyme Substrate Km Vmax Species Reference

Fructokinase

(Ketohexokin

ase)

D-Tagatose

Ki = 70.05 ±

5.14 mM

(competitive

inhibitor for

D-fructose)

-

Hyaloperonos

pora

arabidopsidis

[2]

Aldolase B
Tagatose-1,6-

bisphosphate
- -

Streptococcu

s pyogenes
[3]

Note: Direct kinetic data (Km and Vmax) for human fructokinase with D-tagatose as a substrate

is not readily available in the reviewed literature. The provided Ki value indicates that D-
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tagatose can act as a competitive inhibitor of D-fructose phosphorylation. Similarly, specific

kinetic data for aldolase B with tagatose-1-phosphate is not well-documented.

Bacterial Metabolism of D-Tagatose
In various bacteria, D-tagatose can be metabolized via the tagatose-6-phosphate pathway. This

pathway involves the phosphorylation of D-tagatose to D-tagatose-6-phosphate, which is then

isomerized and cleaved to enter glycolysis.[1][4][5]

Signaling Pathway of D-Tagatose Metabolism in
Mammals
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Mammalian D-Tagatose Metabolism

L-Sorbose: A Ketose with Diverse Bacterial
Metabolic Fates
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L-Sorbose is a rare ketose that is metabolized by various microorganisms through distinct

pathways. Its metabolism in mammals is limited.

Bacterial Metabolism of L-Sorbose
In bacteria such as Gluconobacter and Escherichia coli, L-sorbose can be metabolized through

a series of oxidation and reduction reactions. A common pathway involves the reduction of L-

sorbose to D-sorbitol, which is then phosphorylated and subsequently oxidized to fructose-6-

phosphate, an intermediate of glycolysis.

Enzyme Substrate Km Vmax Species Reference

L-Sorbose

Reductase
L-Sorbose - -

Gluconobacte

r frateurii
[6]

Sorbitol-6-

phosphate

Dehydrogena

se

L-Sorbose-1-

phosphate
- -

Escherichia

coli
[7]

Note: Specific Km and Vmax values for L-sorbose reductase and sorbitol-6-phosphate

dehydrogenase with their respective rare sugar substrates were not explicitly found in the

reviewed literature.

Signaling Pathway of L-Sorbose Metabolism in Bacteria

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/21277857/
https://pubmed.ncbi.nlm.nih.gov/16791965/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bacterial Cell

L-Sorbose

D-Sorbitol

 L-Sorbose
Reductase

(NADPH-dependent)

D-Sorbitol-6-Phosphate

 Kinase

D-Fructose-6-Phosphate

 Sorbitol-6-phosphate
Dehydrogenase

Glycolysis

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15142495?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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